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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B610031

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of PF-4136309 (also known as INCB8761), a potent and selective CCR2 antagonist.
Adherence to these procedures is vital for ensuring laboratory safety and maintaining the
integrity of experimental outcomes.

Personal Protective Equipment (PPE)

When handling PF-4136309, especially in its solid form, appropriate personal protective
equipment must be worn to prevent inhalation, ingestion, and skin contact.[1]
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PPE Category

Item

Specifications

Hand Protection

Nitrile Gloves

Two pairs of powder-free nitrile
gloves are recommended. The
outer glove should be
disposed of immediately after

handling the compound.

Eye Protection

Safety Glasses with Side
Shields or Goggles

To protect eyes from dust

particles or splashes.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect

street clothing.

Respiratory Protection

NIOSH-approved Respirator

Recommended when handling
the powder outside of a
certified chemical fume hood to
prevent inhalation of fine

particles.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the stability and activity of PF-4136309.

Storage Conditions:

Form Storage Temperature Duration

Solid -20°C Long-term (years)
4°C Short-term (weeks)

In Solvent -80°C Up to 6 months
-20°C Up to 1 month

Stock Solution Preparation: PF-4136309 is soluble in organic solvents such as DMSO and

ethanol.[1] For in vitro experiments, a stock solution in DMSO is common. For in vivo studies,

formulations often involve co-solvents like PEG300, Tween-80, and saline. It is recommended
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to prepare fresh aqueous solutions for each use and not to store them for more than one day.

[1]

Disposal Plan

PF-4136309 should be disposed of as hazardous chemical waste in accordance with all
applicable federal, state, and local regulations.

General Disposal Guidelines:

e Solid Waste: Collect solid PF-4136309 and any contaminated consumables (e.g., weigh
boats, pipette tips) in a designated, sealed container for hazardous chemical waste.

o Liquid Waste: Collect solutions containing PF-4136309 in a separate, sealed, and properly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatible.

o Empty Containers: Original containers should be triple-rinsed with a suitable solvent (e.g.,
ethanol or DMSO). The rinsate should be collected as hazardous liquid waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Experimental Protocols

PF-4136309 is a CCR2 antagonist that blocks the binding of its ligand, CCL2 (also known as
MCP-1).[2] This interaction inhibits downstream signaling pathways involved in monocyte and
macrophage recruitment. Key in vitro assays to characterize the activity of PF-4136309 include
CCR2 binding assays, chemotaxis assays, and signaling assays such as calcium mobilization
and ERK phosphorylation.

The detailed experimental procedures for these assays can be found in the supplementary
information of the primary publication describing the discovery of PF-4136309:

» Reference: Xue, C.-B., et al. (2011). Discovery of INCB8761/PF-4136309, a Potent,
Selective, and Orally Bioavailable CCR2 Antagonist. ACS Medicinal Chemistry Letters,
2(12), 913-918.[3]
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e Supplementary Information: The detailed experimental procedures are available free of
charge on the internet at --INVALID-LINK--]">http://pubs.acs.org.[3]

Visualizations

Signaling Pathway of PF-4136309 Action

Biological Response

I@_ Activates | Downstream Signaling Leads to (Monocyte/Macrophage

(Caz* mobilization, ERK phosphorylation) 2
1 Recruitment;
PE-4136309 Antagonizes )

Click to download full resolution via product page

Caption: Mechanism of action of PF-4136309 as a CCR2 antagonist.

Experimental Workflow: Handling and Preparation
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Caption: Workflow for the safe handling and preparation of PF-4136309.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PF-4136309]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610031#personal-protective-equipment-for-handling-
pf-4136309]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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